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Executive Summary

Salgam, a traditional Turkish fermented beverage, is gaining recognition not only for its unique
flavor but also as a rich reservoir of Lactic Acid Bacteria (LAB) with significant probiotic
potential. This technical guide provides an in-depth analysis of the probiotic characteristics of
LAB isolated from Salgam, offering valuable insights for researchers and professionals in the
fields of microbiology, food science, and drug development. Through a comprehensive review
of existing literature, this document details the identification of key LAB species, their
demonstrated probiotic attributes, antimicrobial and antioxidant activities, and the underlying
molecular mechanisms of their inmunomodulatory effects. All quantitative data is presented in
structured tables for comparative analysis, and detailed experimental protocols for the cited
assays are provided. Furthermore, this guide includes mandatory visualizations of experimental
workflows and key signaling pathways using the DOT language to facilitate a deeper
understanding of the methodologies and biological interactions.

Introduction to Salgam and its Microbial Ecology
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Salgam is a traditional, non-alcoholic fermented beverage originating from Southern Turkey,
particularly the Cukurova region.[1] It is produced through the lactic acid fermentation of raw
materials including black or purple carrots (Daucus carota ssp. sativus var. atrorubens Alef.),
bulgur flour, sourdough, salt, and turnip.[2][3] The fermentation process, which can be either
traditional (with a sourdough fermentation stage) or direct, results in a beverage with a
characteristic cloudy, reddish appearance and a sour taste.[2][3] The final pH of Salgam
typically ranges from 3.28 to 3.8, with total acidity (as lactic acid) of at least 6.0 g/L.[2][4]

The microbial composition of Salgam is complex and dynamic, dominated by various species of
Lactic Acid Bacteria (LAB) and yeasts.[5] These microorganisms are responsible for the
characteristic sensory properties of Salgam and contribute to its purported health benefits.[1]
The predominant LAB species isolated from Salgam include Lactiplantibacillus plantarum,
Lacticaseibacillus paracasei, Pediococcus acidilactici, Levilactobacillus brevis, and
Limosilactobacillus fermentum.[4][5][6][7][8] The presence of these LAB species suggests that
Salgam may be a valuable source of novel probiotic candidates.

Probiotic Potential of Salgam-Derived Lactic Acid
Bacteria

The probiotic potential of LAB isolated from Salgam has been the subject of several in vitro
investigations. These studies have focused on key characteristics that a microorganism must
possess to be considered a probiotic, including survival in the gastrointestinal tract, adherence
to the intestinal mucosa, and the ability to antagonize pathogenic bacteria.

Survival in Simulated Gastrointestinal Conditions

A critical prerequisite for a probiotic is its ability to withstand the harsh conditions of the upper
gastrointestinal tract, specifically the low pH of the stomach and the presence of bile salts in
the small intestine.

Numerous studies have demonstrated that LAB isolated from Salgam exhibit significant
tolerance to acidic environments. For instance, research has shown that most LAB isolates
from traditionally produced Salgam juices can survive exposure to a low pH of 2.0.[7] One
study found that all tested strains of Lacticaseibacillus sp., Pediococcus acidilactici, and
Enterococcus faecalis from fermented turnip juices showed high resistance to a pH of 2.0.[7]
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Following passage through the stomach, probiotics must survive and grow in the presence of
bile salts in the duodenum. LAB from Salgam have shown remarkable tolerance to bile salts.
Studies have reported survival rates ranging from 63.71% to 147.84% in the presence of bile
salts.[7][9] For example, Lacticaseibacillus sp. FS2 exhibited a resistance of 129.98% to 1%

bile salt.[7]

Adhesion and Colonization Properties

The ability of probiotic bacteria to adhere to the intestinal epithelium is crucial for their
colonization and the subsequent exertion of beneficial effects. This adhesion is influenced by
cell surface properties such as hydrophobicity and aggregation abilities.

Cell surface hydrophobicity is an indicator of the adhesive potential of bacteria to epithelial
cells. The hydrophobicity of Salgam-derived LAB towards xylene has been reported to range
from 1.20% to 92.61%.[9] One isolate, Pediococcus acidilactici TS42, demonstrated a high
hydrophobicity of 58.56%.[7]

Auto-aggregation, the aggregation of cells of the same strain, and co-aggregation, the
aggregation with other bacterial species (including pathogens), are important for the formation
of biofilms and for competitive exclusion of pathogens. The auto-aggregation ability of LAB
from Salgam has been found to vary from 2.74% to 24.91%, while co-aggregation abilities
range from 0.85% to 29.37%.[7][9]

Production of Short-Chain Fatty Acids (SCFASs)

Probiotic LAB can ferment non-digestible carbohydrates in the colon, leading to the production
of beneficial metabolites, primarily short-chain fatty acids (SCFAs) such as acetate, butyrate,
and propionate. Strains with the best probiotic characteristics isolated from Salgam have been
shown to produce significant amounts of SCFAs. For selected strains of P. acidilactici and L.
paracasei, acetate, butyrate, and propionate production ranged from 4480 to 6480 pug/mL, 845
to 1190 pg/mL, and 15,355 to 17,450 pg/mL, respectively.[9]

Data Presentation: Probiotic Characteristics of
Salgam LAB
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The following tables summarize the quantitative data on the probiotic properties of Lactic Acid
Bacteria isolated from Salgam, as reported in various studies.

Table 1: Survival and Adhesion Properties of Salgam-Derived LAB
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Acid
. Bile Salt Auto- Co-
Strain/lso  Tolerance Hydropho . . Referenc
Tolerance o aggregati  aggregati
late (pH 2.0 bicity (%)
. (%) on (%) on (%)

Survival)
P.
acidilactici ) 69.78 - 2.32 - 3.59 - 0.85 -

Survived [7]
(54.2% of 147.84 58.56 23.67 29.37
isolates)
Lacticaseib
acillus sp. ) 69.78 - 2.32 - 3.59 - 0.85 -

Survived [7]
(18.8% of 147.84 58.56 23.67 29.37
isolates)
L.
paracasei ) 69.78 - 2.32 - 3.59 - 0.85 -

Survived [7]
(8.3% of 147.84 58.56 23.67 29.37
isolates)
E. faecalis

] 69.78 - 2.32 - 3.59 - 0.85 -

(6.3% of Survived [71
, 147.84 58.56 23.67 29.37
isolates)
P.
acidilactici ) 63.71 - 1.20 - 2.74 - 1.39-

Survived [9]
(56.25% of 123.46 92.61 24.91 27.40
isolates)
Lacticaseib
acillus sp. ) 63.71 - 1.20 - 2.74 - 1.39 -

Survived [9]
(20.83% of 123.46 92.61 24.91 27.40
isolates)
L.
paracasei ) 63.71 - 1.20 - 2.74 - 1.39 -

Survived [9]
(6.25% of 123.46 92.61 24.91 27.40
isolates)

Table 2: Short-Chain Fatty Acid Production by Selected Salgam LAB
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) Acetate Butyrate Propionate
Strain Reference
(ng/mL) (ng/mL) (ng/mL)
P. acidilactici SL7 4480 - 6480 845 -1190 15355 - 17450 [9]
P. acidilactici
4480 - 6480 845-1190 15355 - 17450 9]
SL12
L. paracasei
4480 - 6480 845 - 1190 15355 - 17450 [9]
SL27
Lacticaseibacillu
4040 - 8135 1025 - 1255 14620 - 17225 [7]
ssp. TS3
Lacticaseibacillu
4040 - 8135 1025 - 1255 14620 - 17225 [7]
ssp. TS11
L. paracasei
7533 4040 - 8135 1025 - 1255 14620 - 17225 [7]

Antimicrobial and Antioxidant Activities

Beyond their core probiotic properties, LAB from Salgam also exhibit other functional
characteristics that contribute to their health-promoting potential, including antimicrobial and
antioxidant activities.

Antimicrobial Activity

LAB produce various antimicrobial compounds, including organic acids (lactic and acetic acid),
hydrogen peroxide, and bacteriocins, which can inhibit the growth of foodborne pathogens and
spoilage microorganisms.[10] The antimicrobial activity of Salgam-derived LAB has been
demonstrated against a range of pathogenic bacteria. For example, isolates of E. faecalis TS2
and Lacticaseibacillus sp. TS3 have shown resistance to target microorganisms.[7] The cell-
free supernatants of LAB from Salgam have also been tested for their antimicrobial effects
using methods like the agar well diffusion assay.[11]

Table 3: Antimicrobial Activity of Salgam-Derived LAB against Pathogenic Bacteria
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Inhibition Zone

LAB Isolate Pathogen Method Reference
(mm)
Lactiplantibacillu Salmonella )
] ] In vitro »
s plantarum Typhimurium ) Not specified [12]
antagonism tests
DY46 ATCC14028
Lactiplantibacillu ~ Klebsiella _
) In vitro -
s plantarum pneumoniae ) Not specified [12]
antagonism tests
DY46 ATCC13883
Lactiplantibacillu ] )
Proteus vulgaris In vitro -~
s plantarum ] Not specified [12]
ATCC8427 antagonism tests
DY46
Various LAB Food-borne Agar diffusion
, 12.6 - 45 [7]
isolates pathogens method
Antioxidant Activity

Oxidative stress is implicated in the pathogenesis of various chronic diseases. Probiotic LAB
can exert antioxidant effects through various mechanisms, including scavenging of free
radicals, chelation of metal ions, and modulation of the host's antioxidant enzyme systems.[13]
[14] Studies on LAB from fermented foods have demonstrated their ability to scavenge DPPH
radicals and exhibit ferric reducing power.[13] While specific quantitative data for Salgam-
derived LAB is emerging, the high phenolic content of Salgam, particularly from black carrots,
suggests a synergistic antioxidant potential between the beverage matrix and its resident
microbiota.[7]

Immunomodulatory Effects and Signaling Pathways

Probiotic LAB are known to interact with the host's immune system, particularly in the gut,
leading to a modulation of immune responses. These interactions can influence both innate
and adaptive immunity.

Interaction with Intestinal Epithelial Cells
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Intestinal epithelial cells (IECs) are the first line of contact for gut microbes and play a crucial
role in initiating immune responses. Probiotic LAB can modulate cytokine and chemokine
production by IECs. For instance, Lactobacillus species have been shown to suppress the
production of the pro-inflammatory chemokine RANTES and interleukin-8 (IL-8) in stimulated
HT-29 IECs.[7] Some strains can also influence the production of tumor necrosis factor-alpha
(TNF-a) and transforming growth factor-beta (TGF-f3).[7]

Key Signaling Pathways

The immunomodulatory effects of probiotic LAB are mediated through their interaction with
pattern recognition receptors (PRRs), such as Toll-like receptors (TLRsS), on the surface of
immune and epithelial cells. This interaction triggers intracellular signaling cascades, primarily
the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) pathways.
[21[15][9][16]

o NF-kB Pathway: Activation of the NF-kB pathway is a central event in the inflammatory
response. Some probiotic LAB can modulate this pathway, either by activating it to enhance
immune surveillance or by inhibiting it to exert anti-inflammatory effects.[2][15][16][17] For
example, Lactobacillus acidophilus NCFM has been shown to activate the NF-kB pathway in
Caco-2 cells, leading to the production of cytokines and chemokines.[2]

 MAPK Pathway: The MAPK family, including p38, JNK, and ERK, is also involved in
regulating the production of inflammatory mediators. Probiotics can activate the p38 MAPK
pathway, which, in conjunction with the NF-kB pathway, plays a significant role in the
induction of cytokine and chemokine production.[2][15][16]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

In Vitro Probiotic Characterization

o Culture Preparation: Grow LAB isolates in MRS broth at their optimal temperature for 18-24
hours.

o Cell Harvesting: Centrifuge the cultures (e.g., 5000 x g for 10 minutes at 4°C), wash the cell
pellets twice with sterile phosphate-buffered saline (PBS, pH 7.2), and resuspend in PBS.
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Acid Exposure: Inoculate the bacterial suspension into MRS broth adjusted to pH 2.0 or 3.0
with HCI.

Incubation: Incubate the cultures under anaerobic conditions at 37°C for a specified period
(e.g., 2-4 hours).

Viability Assessment: Enumerate the viable cells by plating on MRS agar and incubating for
48-72 hours. Calculate the survival rate as a percentage of the initial cell count.

Culture Preparation: Prepare overnight cultures of LAB in MRS broth.

Inoculation: Inoculate the cultures (e.g., 1-2% v/v) into MRS broth supplemented with
different concentrations of bile salts (e.g., 0.3%, 0.5%, 1.0% oxgall). A control with no bile
salts is also prepared.

Incubation: Incubate the tubes at 37°C under anaerobic conditions.

Growth Monitoring: Monitor the growth of the bacteria by measuring the optical density at
600 nm (ODG600) at regular intervals (e.g., every 2 hours for 24 hours).[18]

Cell Suspension Preparation: Harvest overnight LAB cultures, wash twice with PBS, and
resuspend in PBS to a specific OD600 (e.g., 0.5-1.0).

Hydrocarbon Addition: Add a hydrocarbon solvent (e.g., xylene or n-hexadecane) to the cell
suspension (e.g., 1:4 v/v).

Vortexing and Phase Separation: Vortex the mixture vigorously for 2 minutes and then allow
the two phases to separate by incubating at 37°C for 30-60 minutes.

Absorbance Measurement: Carefully remove the aqueous phase and measure its OD600.

Calculation: Calculate the percentage of hydrophobicity using the formula: % Hydrophobicity
=[(AO - At) / AO] x 100, where AO is the initial absorbance and At is the absorbance of the
agueous phase after separation.

Cell Suspension Preparation: Prepare cell suspensions of LAB and pathogen (for co-
aggregation) in PBS and adjust the OD600 to a standardized value (e.g., 0.5).
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Auto-aggregation: For auto-aggregation, incubate the LAB suspension at 37°C without
agitation.

Co-aggregation: For co-aggregation, mix equal volumes of the LAB and pathogen
suspensions and incubate under the same conditions.

Absorbance Measurement: At different time points (e.g., 1, 2, 4 hours), carefully take an
aliquot from the upper layer of the suspension and measure the OD600.

Calculation:

o Auto-aggregation (%): [1 — (At / AO)] x 100, where At is the absorbance at time t and AO is
the initial absorbance.[19]

o Co-aggregation (%): [((Aprobiotic + Apathogen)/2) - Amixture] / ((Aprobiotic +
Apathogen)/2) x 100.

Antimicrobial Activity Assay (Agar Well Diffusion
Method)

Indicator Strain Preparation: Prepare a standardized inoculum of the pathogenic indicator
strain in a suitable broth.

Plate Inoculation: Spread the indicator strain evenly onto the surface of an appropriate agar
medium (e.g., Mueller-Hinton Agar).

Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork
borer.

Sample Addition: Add a specific volume (e.g., 50-100 uL) of the cell-free supernatant of the
LAB culture into each well.

Incubation: Incubate the plates under conditions suitable for the growth of the indicator
strain.

Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition
around each well.
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Antioxidant Activity Assays

o Sample Preparation: Prepare cell suspensions or cell-free supernatants of the LAB.

Reaction Mixture: Mix the sample with a methanolic solution of 2,2-diphenyl-1-picrylhydrazyl
(DPPH).

Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g.,
30 minutes).

Absorbance Measurement: Measure the absorbance of the solution at 517 nm. A decrease
in absorbance indicates radical scavenging activity.

Calculation: Scavenging Activity (%) = [(Acontrol - Asample) / Acontrol] x 100, where
Acontrol is the absorbance of the DPPH solution without the sample.

FRAP Reagent Preparation: Prepare the FRAP reagent by mixing acetate buffer (pH 3.6), a
solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in HCI, and a ferric chloride solution.

Reaction Mixture: Mix the sample with the FRAP reagent.
Incubation: Incubate the mixture at 37°C for a specific time (e.g., 4-30 minutes).

Absorbance Measurement: Measure the absorbance of the resulting blue-colored complex at
593 nm.

Quantification: The antioxidant capacity is determined by comparing the absorbance of the
sample to a standard curve prepared with a known antioxidant, such as ferrous sulfate or
Trolox.

Mandatory Visualizations

This section provides diagrams created using the DOT language to illustrate key experimental

workflows and signaling pathways described in this guide.

Experimental Workflows
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Caption: Workflow for the isolation and in vitro characterization of probiotic LAB from Salgam.
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Caption: Immunomodulatory signaling pathways activated by probiotic LAB in intestinal
epithelial cells.

Conclusion and Future Directions

Salgam represents a promising, yet largely untapped, source of novel Lactic Acid Bacteria with
significant probiotic potential. The LAB species isolated from this traditional fermented
beverage have demonstrated robust survival in simulated gastrointestinal conditions, good
adhesion properties, and the ability to produce beneficial metabolites such as short-chain fatty
acids. Furthermore, their antimicrobial and antioxidant activities, coupled with their capacity to
modulate host immune responses via key signaling pathways, underscore their potential for
application in functional foods, dietary supplements, and even as live biotherapeutics.

Future research should focus on in vivo studies to validate the in vitro findings and to elucidate
the specific health benefits of Salgam-derived probiotics in animal models and human clinical
trials. The synergistic effects of the LAB and the bioactive compounds present in the Salgam
matrix also warrant further investigation. The detailed characterization and development of
these unique LAB strains could lead to the creation of new probiotic products with enhanced
efficacy and specific health applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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